2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-(methylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19ClN4O3S3 and its molecular weight is 483.02. The purity is usually 95%.
BenchChem offers high-quality 2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-(methylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-(methylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
The synthesis of novel heterocyclic compounds incorporating the sulfamoyl moiety, such as pyrazole derivatives, has been directed towards developing potential antimicrobial agents. Research by Darwish et al. (2014) introduced a variety of these compounds, demonstrating promising in vitro antibacterial and antifungal activities. Similarly, another study by Darwish, Atia, and Farag (2014) utilized a related compound to synthesize diverse heterocycles, again showing significant antimicrobial potential. These studies indicate the chemical's utility in designing new antimicrobial agents, addressing the ongoing need for novel treatments against resistant microbial strains (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014); (Darwish, Atia, & Farag, 2014).
Antitumor Applications
In the realm of antitumor research, the synthesis of sulfonamide derivatives, including those related to pyrazole, has been explored for their cytotoxic activities against cancer cell lines. Ghorab et al. (2015) found certain derivatives to exhibit potent activity, particularly against breast cancer cell lines. This suggests the potential of these compounds in the development of new chemotherapeutic agents, emphasizing the importance of structural modification in enhancing antitumor efficacy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Synthetic Applications
The versatility of the chemical structure allows for the synthesis of a wide range of heterocyclic compounds. Research has demonstrated its utility in creating novel compounds with potential biological activities. For instance, the synthesis of heteroaromatics from related sulfone precursors has been documented, showcasing the compound's role in facilitating the generation of pharmaceutically relevant heterocycles, further contributing to the development of new therapeutic agents (Yokoyama, Tsuji, & Imamoto, 1984).
properties
IUPAC Name |
2-[5-amino-4-(4-chlorophenyl)sulfonyl-3-methylsulfanylpyrazol-1-yl]-N-(3-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4O3S3/c1-28-14-5-3-4-13(10-14)22-16(25)11-24-18(21)17(19(23-24)29-2)30(26,27)15-8-6-12(20)7-9-15/h3-10H,11,21H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGGVQFUOMBDIKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)CN2C(=C(C(=N2)SC)S(=O)(=O)C3=CC=C(C=C3)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-(methylthio)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.